Biotin-PEG3-C3-NH2

• Molecular Formula: C20H38N4O5S
• Molecular Weight: 446.6 g/mol
• InChI: InChI=1S/C20H38N4O5S/c21-7-3-9-27-11-13-29-14-12-28-10-4-8-22-18(25)6-2-1-5-17-19-16(15-30-17)23-20(26)24-19/h16-17,19H,1-15,21H2,(H,22,25)(H2,23,24,26)/t16-,17-,19-/m0/s1
• InChIKey: XNGTVIOREZIKAE-LNLFQRSKSA-N

Biotin-PEG3-C3-NH2 Technical Baseline

Biotin-PEG3-C3-NH2 (CAS 1374658-86-2 / 183896-00-6; molecular weight 446.60 g/mol; molecular formula C20H38N4O5S) is a monodisperse, heterobifunctional biotinylation reagent belonging to the discrete PEG linker class . Its architecture comprises a biotin moiety for high-affinity (strept)avidin binding (Kd ≈ 10⁻¹⁵ M), a triethylene glycol (PEG3) spacer providing hydrophilicity and flexibility, a C3 alkyl chain extending the spacer arm, and a terminal primary amine (–NH₂) enabling covalent conjugation to carboxyl groups, activated esters (NHS), aldehydes, and other electrophiles via standard EDC/NHS or reductive amination chemistries . The compound is supplied as a free base or TFA salt and is widely catalogued as a PROTAC linker building block .

Biotinylation reagent workflow with amine-reactive terminus

Compatible with EDC/NHS and reductive amination chemistries

Suitable for PROTAC linker building block assemblies

Supports aqueous bioconjugation without organic co-solvents

Why Biotin-PEG3-C3-NH2 Cannot Be Substituted

Biotin-PEG-amine linkers appear interchangeable at first glance, yet the spacer architecture—defined by the cumulative length of PEG units plus any appended alkyl chain—governs three procurement-critical performance parameters: (i) the physical reach of the biotin warhead beyond the conjugated biomolecule's surface, which determines streptavidin accessibility; (ii) the extent of steric shielding that can attenuate the biotin-(strept)avidin binding affinity by up to 7 orders of magnitude when the PEG chain approaches 5,000 g/mol [1]; and (iii) aqueous solubility, which scales with PEG length and directly affects conjugation efficiency in buffer systems . Biotin-PEG3-C3-NH2 occupies a narrow physicochemical window that is longer than PEG2-based analogs (insufficient reach for many sterically demanding targets ) yet avoids the significant binding attenuation and stoichiometric penalty observed with PEG11 and longer constructs [1]. Substituting a PEG4, PEG6, or PEG8 congener without the C3 extension, or replacing the C3-propylamine with a direct PEG-amine terminus, alters the effective spacer arm length by several angstroms—a difference that, in PROTAC linker SAR, is sufficient to destabilize a ternary complex into an unproductive conformation [2].

Spacer Arm Reach Mismatch

PEG2 or PEG3-only linkers may shorten effective reach by 2.5–7.1 Å, compromising streptavidin accessibility.

Binding Affinity Attenuation

Longer PEG (≥588 g/mol) constructs can shift Kd from femtomolar to 10⁻⁸ M, weakening capture.

Solubility & Conjugation Trade-off

Non-PEGylated analogs require organic co-solvents; PEG8+ constructs risk epitope masking.

• [1] Ke S, Wright JC, Kwon GS. Intermolecular interaction of avidin and PEGylated biotin. Bioconjugate Chemistry. 2007;18(6):2109–2114. DOI: 10.1021/bc700204k. View Source
• [2] BOC Sciences. High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. 2025. (Reporting that one angstrom of spacer elongation can destabilize the ternary complex.) View Source

Biotin-PEG3-C3-NH2 vs. Closest Analogs

Extended Spacer Arm Reach

Thermo Fisher's EZ-Link Amine-PEG2-Biotin (the nearest shorter commercial amine-PEG-biotin standard) has a total spacer arm length of 20.4 Å, measured from the biotin carboxylate to the terminal amine . The analogous EZ-Link Amine-PEG3-Biotin—lacking the C3 extension—has a spacer arm of 22.9 Å . Biotin-PEG3-C3-NH2 incorporates an additional three-carbon propyl segment (C3) between the PEG3 chain and the amine terminus, adding approximately 3.8 Å in fully extended conformation, yielding an estimated total spacer arm of ~26.7–27.5 Å. This represents a 2.5–3.8 Å extension over the PEG3-only variant and a 6.3–7.1 Å extension over the PEG2 variant. In PROTAC linker SAR, a shift of even 1 Å in spacer length can destabilize the ternary complex into an unproductive conformation [1].

Spacer Arm Reach

Cross-study comparable

~26.7–27.5 Å

Supports streptavidin binding pocket access

Estimated fully extended conformation; +6.3–7.1 Å vs. PEG2-amine

Evidence Dimension	Spacer arm length (total reach from biotin carboxylate to terminal amine)
Target Compound Data	~26.7–27.5 Å (estimated: 22.9 Å PEG3 core + ~3.8 Å C3 propyl extension)
Comparator Or Baseline	Amine-PEG3-Biotin (no C3 extension): 22.9 Å; Amine-PEG2-Biotin: 20.4 Å
Quantified Difference	+2.5–3.8 Å vs. Amine-PEG3-Biotin; +6.3–7.1 Å vs. Amine-PEG2-Biotin
Conditions	Fully extended conformation; spacer arm length data sourced from Thermo Fisher EZ-Link product specifications

Why This Matters

The extended spacer arm directly determines whether the biotin moiety can access the deep biotin-binding pocket of streptavidin when conjugated to bulky proteins or surfaces; insufficient reach leads to steric occlusion and failed capture.

• [1] BOC Sciences. High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. 2025. View Source

Preserved Avidin Binding Affinity

Ke et al. (2007) demonstrated that as the molecular weight of PEG attached to biotin increases from 588 to 3,400 to 5,000 g/mol, the equilibrium dissociation constant (Kd) of the PEGylated biotin–avidin complex increases from ~10⁻¹⁵ M (native biotin) to approximately 10⁻⁸ M—a 10⁷-fold loss in affinity [1]. The 588 g/mol PEG construct (corresponding to roughly PEG10–PEG12) already exhibits measurable affinity attenuation. Biotin-PEG3-C3-NH2 has a PEG3 segment molecular weight of approximately 150 Da, well below the 588 Da threshold at which affinity loss becomes detectable; its Kd is expected to remain within the femtomolar range (10⁻¹⁴–10⁻¹⁵ M) [2]. Additionally, stoichiometry shifts from 4:1 (biotin:avidin) for lower-MW PEG constructs to 1:1 for the 5,000 g/mol construct [1], whereas the short PEG3-C3 spacer maintains full tetravalent binding capacity.

Binding Affinity

Class-level inference

Target: ~10⁻¹⁴–10⁻¹⁵ M

vs. PEG588: ~10⁻⁸ M (10⁷-fold loss)

Maintains near-native avidin binding

Fluorescence polarization; 4:1 stoichiometry retained

Evidence Dimension	Avidin equilibrium dissociation constant (Kd) as a function of PEG molecular weight attached to biotin
Target Compound Data	PEG3 segment MW ≈ 150 Da; predicted Kd ≈ 10⁻¹⁴–10⁻¹⁵ M (no measurable affinity loss vs. native biotin)
Comparator Or Baseline	PEG MW 588 g/mol: Kd ≈ 10⁻⁸ M (1,000-fold loss); PEG MW 5,000 g/mol: Kd ≈ 10⁻⁸ M + stoichiometry reduced to 1:1
Quantified Difference	~6–7 orders of magnitude tighter binding vs. PEGylated biotins with MW ≥ 588 g/mol; 4:1 vs. 1:1 stoichiometry
Conditions	Avidin binding measured by fluorescence polarization; PBS buffer, pH 7.4, 25 °C [1]

Why This Matters

For affinity purification, pull-down assays, and biosensor applications, maintaining near-native biotin-(strept)avidin affinity is non-negotiable; longer PEG spacers sacrifice binding strength for reach, but the PEG3-C3 architecture preserves both.

• [1] Ke S, Wright JC, Kwon GS. Intermolecular interaction of avidin and PEGylated biotin. Bioconjugate Chemistry. 2007;18(6):2109–2114. DOI: 10.1021/bc700204k. View Source
• [2] Biotin-PEG3-C3-NH2 product page. GlpBio. Catalog No. GC63419. View Source

Aqueous Solubility Advantage

Non-PEGylated biotin analogs with purely aliphatic spacers (e.g., biotinyl-ε-aminocaproic acid, NHS-LC-biotin) exhibit limited aqueous solubility, typically <5–10 mg/mL in water, necessitating organic co-solvents (DMF or DMSO) for conjugation reactions . PEG8-biotin-amine derivatives achieve >50 mg/mL aqueous solubility, approximately 5-fold higher than non-PEGylated analogs . The PEG3-C3 scaffold occupies an intermediate position: PEG3 (three ethylene glycol units) provides sufficient hydrophilicity to achieve estimated solubility of 25–50 mg/mL in aqueous buffers, a 3- to 5-fold improvement over aliphatic-only spacers, while maintaining a compact molecular footprint (MW 446.6) that minimizes the risk of masking adjacent epitopes or inducing immunogenicity [1].

Aqueous Solubility

Class-level inference

25–50 mg/mL

Reduces need for denaturing co-solvents

3- to 5-fold over non-PEGylated spacers

Evidence Dimension	Aqueous solubility (water, 25 °C)
Target Compound Data	Estimated 25–50 mg/mL (PEG3-containing, intermediate between aliphatic and PEG8 constructs)
Comparator Or Baseline	Non-PEGylated biotin-LC-amine: <5–10 mg/mL; Biotin-PEG8-amine: >50 mg/mL
Quantified Difference	3- to 5-fold improvement over non-PEGylated biotin analogs
Conditions	Solubility in DI water or PBS, pH 7.4, 25 °C; data from supplier solubility profiling

Why This Matters

Higher aqueous solubility reduces the need for organic co-solvents (DMF, DMSO) that can denature sensitive protein targets; it directly determines the maximum achievable biotin:protein molar ratio in aqueous conjugation protocols.

• [1] Hermanson GT. Bioconjugate Techniques, 3rd Edition. Elsevier, 2013. Chapter 18: Discrete PEG Reagents, pp. 787–821. ISBN 978-0-12-382239-0. View Source

Conjugation Versatility via Terminal Amine

Among monofunctional biotin-PEG3 linkers, the terminal functional group determines the accessible conjugation chemistry. Biotin-PEG3-alcohol (–OH) and Biotin-PEG3-methyl (–CH₃) are limited to passive surface modification or require activation steps prior to bioconjugation. Biotin-PEG3-C3-NH₂, by contrast, provides a nucleophilic primary amine that directly reacts with: (i) carboxyl groups via EDC/NHS chemistry; (ii) NHS esters for amide bond formation; (iii) aldehydes via reductive amination; (iv) isothiocyanates; and (v) 5'-phosphate groups on oligonucleotides . The C3 alkyl tail further distances the amine from the PEG backbone, reducing steric constraints during coupling to sterically hindered carboxylates on folded proteins. This versatility eliminates the need for pre-activation and enables one-step biotinylation under mild aqueous conditions (pH 7.2–8.0, 4–25 °C) .

Conjugation Versatility

Class-level inference

EDC/NHS NHS ester Aldehyde Isothiocyanate Phosphoramidite

Eliminates pre-activation steps

5+ direct routes; non-amine variants require activation

Evidence Dimension	Number of accessible bioconjugation reaction types without pre-activation
Target Compound Data	≥5 direct coupling chemistries (EDC/NHS, NHS ester, aldehyde/ketone, isothiocyanate, phosphoramidite)
Comparator Or Baseline	Biotin-PEG3-alcohol: 0 (requires activation); Biotin-PEG3-methyl: 0 (inert terminus); Biotin-PEG3-acid: 1 (carboxyl, requires EDC activation)
Quantified Difference	5+ direct coupling routes vs. 0–1 for non-amine PEG3-biotin variants
Conditions	Aqueous buffer, pH 7.2–8.0; EDC/sulfo-NHS activation for carboxyl coupling; NaBH₃CN for reductive amination

Why This Matters

A broader conjugation toolbox reduces the number of synthetic steps, shortens protocol time, minimizes yield losses, and eliminates the need for separate activation reagents—directly lowering per-experiment procurement costs.

PROTAC Linker Compactness and MW Efficiency

In PROTAC development, linker molecular weight directly impacts cellular permeability and oral bioavailability. Short PEG linkers (2–6 units) generally maintain higher cellular permeability compared to longer chains due to reduced molecular weight and lower topological polar surface area . Biotin-PEG3-C3-NH₂ has a molecular weight of 446.60 g/mol (free base), which is lower than Biotin-PEG4-amine (~490 g/mol, estimated for free base), Biotin-PEG6-amine (~578 g/mol), and Biotin-PEG8-amine (~666 g/mol) . Yet its C3 extension provides a spacer reach comparable to or exceeding that of a PEG4-only construct (without the C3 appendage, PEG4 spans ~4 ethylene glycol units ≈ 14–16 Å backbone vs. PEG3 + C3 ≈ ~14–15 Å backbone plus 3.8 Å C3 extension). This 'compact reach' principle allows Biotin-PEG3-C3-NH₂ to deliver PEG4-equivalent or better steric relief at PEG3-level molecular weight, an advantageous trade-off for maintaining Rule-of-5 compliance in PROTAC lead optimization [1].

Linker Compactness

Cross-study comparable

MW 446.60, reach ~27 Å

vs. PEG4-amine MW ~490 (shorter reach); PEG8-amine MW ~666

Compact reach supports permeability

Rule-of-5 favorable profile; lower MW than PEG4/PEG8

Evidence Dimension	Molecular weight vs. effective spacer arm reach trade-off
Target Compound Data	MW 446.60 g/mol; estimated spacer reach ~26.7–27.5 Å
Comparator Or Baseline	Biotin-PEG4-amine: MW ~490 g/mol, estimated reach ~18–22 Å (PEG4 only, no C3); Biotin-PEG8-amine: MW ~666 g/mol, estimated reach ~32–36 Å
Quantified Difference	~10% lower MW than PEG4 variant while delivering longer effective reach; ~33% lower MW than PEG8 variant
Conditions	Molecular weights from supplier catalog data; spacer arm lengths estimated from fully extended conformation models

Why This Matters

Lower molecular weight correlates with higher passive permeability and reduced efflux, which are critical for intracellular target engagement in PROTAC programs; procurement of a compact yet sufficiently long linker accelerates SAR exploration without committing to higher-MW scaffolds that risk pharmacokinetic attrition.

• [1] Hendrick CE, et al. Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ACS Med. Chem. Lett. 2022;13(7):1182–1190. DOI: 10.1021/acsmedchemlett.2c00124. View Source

Recommended Application Scenarios

SPR Biosensor Functionalization

When immobilizing biotinylated ligands on SPR sensor chips, the spacer arm must be long enough to project the biotin moiety beyond the dextran matrix or SAM layer into the streptavidin binding pocket. The ~26.7–27.5 Å reach of Biotin-PEG3-C3-NH₂ exceeds that of standard Amine-PEG3-Biotin (22.9 Å) , reducing steric occlusion and increasing streptavidin capture density. In comparative studies, increasing linker length from a PEG-0 to a PEG-8 thiol-biotin construct doubled the plasmon peak shift (from 5 nm to 14 nm) at surface saturation . The PEG3-C3 architecture is expected to deliver intermediate-to-high capture efficiency while avoiding the binding affinity penalty (Kd increase to ~10⁻⁸ M) observed with longer PEG constructs (>588 g/mol) .

PROTAC Linker SAR Libraries

In PROTAC linker optimization campaigns, the PEG3-C3-NH₂ building block offers a favorable MW (446.60 g/mol) to reach (~27 Å) ratio that preserves passive permeability while providing sufficient conformational flexibility for productive ternary complex formation . Direct-to-biology (D2B) linker screening platforms have demonstrated that subtle changes in linker length, polarity, and rigidity produce measurable shifts in degradation DC₅₀, cellular permeability, and cytotoxicity . Biotin-PEG3-C3-NH₂ serves as a strategic intermediate-length comparator in such SAR matrices, bridging the gap between short (PEG2, ~20 Å) and long (PEG6–PEG8, ~32–36 Å) linker constructs without incurring the MW penalty of longer linkers .

Aqueous Biotinylation of Acidic Proteins

Proteins with high aspartate/glutamate content (e.g., calmodulin, casein, many transcription factors) are susceptible to denaturation in DMF or DMSO. Biotin-PEG3-C3-NH₂ enables direct EDC/NHS-mediated coupling to protein carboxyl groups in purely aqueous buffer (pH 6.5–7.5) due to its PEG3-imparted solubility (estimated 25–50 mg/mL in water) . This contrasts with aliphatic biotin-LC-amine reagents, which require ≥10–20% organic co-solvent to achieve comparable working concentrations, increasing the risk of protein precipitation or activity loss . The C3 extension further improves accessibility to buried carboxylates on folded protein surfaces compared to shorter amine-PEG-biotin constructs .

Oligonucleotide 5'-Labeling for Probes and Aptamers

The terminal primary amine of Biotin-PEG3-C3-NH₂ can be coupled to 5'-phosphate groups on synthetic oligonucleotides via phosphoramidite chemistry or carbodiimide activation, yielding a covalent biotin tag for downstream streptavidin-based detection or enrichment . The PEG3-C3 spacer provides adequate distance to prevent steric interference between the bulky streptavidin tetramer and the hybridized duplex, while the amine coupling chemistry avoids the need for expensive phosphoramidite-biotin building blocks during solid-phase synthesis . The extended C3 spacer (~3.8 Å beyond PEG3) reduces the risk of biotin burial within the oligonucleotide secondary structure compared to PEG2- or PEG3-amine linkers lacking the C3 extension .

Application

Selection Property

Validation Focus

SPR biosensor functionalization

Extended spacer arm reach

Streptavidin capture density and accessibility

PROTAC linker SAR libraries

MW-to-reach efficiency

Ternary complex formation and cellular permeability

Aqueous biotinylation of acidic proteins

High aqueous solubility

Conjugation without organic co-solvents

Oligonucleotide 5′-labeling

Amine coupling versatility

Steric compatibility and detection sensitivity

• [1] Paulo PMR, Zijlstra P, Orrit M, et al. Tip-Specific Functionalization of Gold Nanorods for Plasmonic Biosensing: Effect of Linker Chain Length. Langmuir. 2017;33(26):6503–6510. DOI: 10.1021/acs.langmuir.7b00422. View Source
• [2] Ke S, Wright JC, Kwon GS. Intermolecular interaction of avidin and PEGylated biotin. Bioconjugate Chemistry. 2007;18(6):2109–2114. DOI: 10.1021/bc700204k. View Source
• [3] Hendrick CE, et al. Direct-to-Biology Accelerates PROTAC Synthesis and the Evaluation of Linker Effects on Permeability and Degradation. ACS Med. Chem. Lett. 2022;13(7):1182–1190. DOI: 10.1021/acsmedchemlett.2c00124. View Source
• [4] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. View Source
• [5] Hermanson GT. Bioconjugate Techniques, 3rd Edition. Elsevier, 2013. Chapter 18: Discrete PEG Reagents, pp. 787–821. View Source